Cas no 579475-51-7 (3-(6-Aminopyridin-3-yl)benzonitrile)

• Product Name: 3-(6-Aminopyridin-3-yl)benzonitrile
• CAS No: 579475-51-7
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• MDL: MFCD06802140
• CID: 4653698
• Update Time: 2025-06-10

3-(6-Aminopyridin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(6-aminopyridin-3-yl)benzonitrile
• 3-(6-Amino-3-pyridinyl)benzonitrile
• Benzonitrile, 3-(6-amino-3-pyridinyl)-
• BB 0223188
• 3-(6-Aminopyridin-3-yl)benzonitrile

• MDL： MFCD06802140
• Inchi： 1S/C12H9N3/c13-7-9-2-1-3-10(6-9)11-4-5-12(14)15-8-11/h1-6,8H,(H2,14,15)
• InChI Key： DKTXBIIMOGXSQM-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(C=1)C1C=CC=C(C#N)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(6-Aminopyridin-3-yl)benzonitrile

Comprehensive Overview of 3-(6-Aminopyridin-3-yl)benzonitrile (CAS No. 579475-51-7): Properties, Applications, and Industry Insights

3-(6-Aminopyridin-3-yl)benzonitrile (CAS No. 579475-51-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound, featuring an aminopyridine moiety linked to a benzonitrile group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its CAS number 579475-51-7 is frequently searched in chemical databases, reflecting its relevance in drug discovery pipelines.

The growing demand for heterocyclic compounds like 3-(6-Aminopyridin-3-yl)benzonitrile aligns with current trends in small-molecule therapeutics and precision agriculture. Researchers often inquire about its synthetic routes, solubility profiles, and cross-coupling reactivity—key factors influencing its utility in palladium-catalyzed reactions and kinase inhibitor development. Recent publications highlight its role in modulating protein-protein interactions, a hot topic in oncology target research.

From a physicochemical perspective, 579475-51-7 exhibits moderate polarity due to its nitrile (-CN) and primary amine (-NH2) functional groups. This balance enables its application in both aqueous-phase and organic-phase reactions, addressing common queries about reaction solvent compatibility. Analytical data suggests optimal stability at room temperature under anhydrous conditions, though proper nitrogen atmosphere storage is recommended for long-term preservation.

Industry professionals frequently search for supplier information and technical specifications of 3-(6-Aminopyridin-3-yl)benzonitrile, particularly regarding HPLC purity standards and residual solvent limits. The compound's chromatographic behavior has been extensively documented, with reverse-phase methods showing excellent peak resolution when using C18 columns and acetonitrile/water mobile phases—a crucial consideration for quality control laboratories.

Emerging applications in material science have expanded the utility of CAS 579475-51-7 beyond life sciences. Its π-conjugated system makes it a candidate for organic electronic materials, particularly in OLED intermediates and photovoltaic components. This diversification responds to market demands for multifunctional building blocks in green chemistry initiatives, a trending topic in sustainable technology forums.

Regulatory aspects of 3-(6-Aminopyridin-3-yl)benzonitrile frequently appear in REACH compliance discussions and GMP synthesis inquiries. While not classified as hazardous under current GHS standards, proper laboratory handling protocols should be followed, including the use of personal protective equipment (PPE) during scale-up operations. These precautions address common workplace safety questions from process chemistry teams.

The patent landscape surrounding 579475-51-7 reveals its incorporation in innovative drug candidates, particularly for tyrosine kinase and serine/threonine kinase targets. Recent filings describe its use in structure-activity relationship (SAR) studies for anti-inflammatory agents, coinciding with increased searches for JAK/STAT pathway modulators. This positions the compound at the intersection of medicinal chemistry and translational research.

Analytical challenges associated with 3-(6-Aminopyridin-3-yl)benzonitrile often center on spectroscopic characterization. Its 1H NMR spectrum typically shows distinctive aromatic proton patterns between 7.5-8.5 ppm, while the nitrile stretching vibration appears near 2230 cm-1 in FT-IR analysis. These spectral features are commonly referenced in structure elucidation queries from analytical chemists.

Market intelligence indicates rising procurement of CAS 579475-51-7 by contract research organizations (CROs) and generic pharmaceutical manufacturers. This trend reflects broader industry movements toward fragment-based drug design and bioisostere development—topics dominating drug discovery conferences. The compound's molecular weight (209.24 g/mol) and Lipinski rule compliance further enhance its lead compound potential.

Future research directions for 3-(6-Aminopyridin-3-yl)benzonitrile may explore its metabolic stability in in vitro systems and formulation compatibility with lipid-based delivery systems—areas receiving growing attention in preclinical development circles. Such investigations would address persistent questions about ADME properties of aminopyridine derivatives in the scientific community.